1-(4-Bromophenyl)-4-phenylpiperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Suzuki–Miyaura Coupling for E2040 Synthesis : A study by Urawa et al. (2002) focused on the Suzuki–Miyaura cross-coupling reaction involving a derivative of phenylpiperazine. This reaction was part of a multikilogram synthesis of E2040, showcasing the compound's role in complex organic synthesis processes (Urawa et al., 2002).
Electrochemical Synthesis of Phenylpiperazine Derivatives : Nematollahi and Amani (2011) described an environmentally friendly electrochemical method for synthesizing new phenylpiperazine derivatives. This method highlights the compound's potential in green chemistry applications (Nematollahi & Amani, 2011).
Synthesis of Mirtazapine Intermediate : Yun (2003) reported the synthesis of 2-phenylpiperazine, an intermediate of mirtazapine, a medication used for major depressive disorder, from phenylacetic acid. This research emphasizes the compound's importance in pharmaceutical synthesis (Yun, 2003).
Structure-Function Analysis as Intestinal Permeation Enhancers : Fein, Lamson, and Whitehead (2017) conducted a study on derivatives of 1-phenylpiperazine as intestinal permeation enhancers. Their research contributes to the understanding of the compound's utility in enhancing drug absorption (Fein, Lamson, & Whitehead, 2017).
Patent Review of Phenylpiperazine Derivatives : A patent review by Maia, Tesch, and Fraga (2012) discussed the versatility of N-phenylpiperazine derivatives in medicinal chemistry, particularly for CNS disorders. This review highlights the compound's widespread applications and potential in new therapeutic fields (Maia, Tesch, & Fraga, 2012).
Antimicrobial Activities of 1,2,3-Triazole Derivatives : Zhao et al. (2012) designed and synthesized 1-(4-substituted phenyl)-4-(4-bromophenyl)-5-(halo-o-hydroxyphenyl)imino-1,2,3-triazoles based on the phenylpiperazine structure. Their study contributes to antimicrobial research, showcasing the compound's potential in this area (Zhao et al., 2012).
Inhibitory Activity Against COVID-19 Main Protease : Jovanovic et al. (2021) evaluated the inhibitory potency of adamantane-isothiourea derivatives, including phenylpiperazine derivatives, against SARS-CoV-2 proteins. This study highlights the compound's potential relevance in COVID-19 treatment research (Jovanovic et al., 2021).
Properties
IUPAC Name |
1-(4-bromophenyl)-4-phenylpiperazine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17BrN2/c17-14-6-8-16(9-7-14)19-12-10-18(11-13-19)15-4-2-1-3-5-15/h1-9H,10-13H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PBHXYBDLWFAJTL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=CC=C2)C3=CC=C(C=C3)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17BrN2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80652228 |
Source
|
Record name | 1-(4-Bromophenyl)-4-phenylpiperazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80652228 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
317.22 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
14960-90-8 |
Source
|
Record name | 1-(4-Bromophenyl)-4-phenylpiperazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80652228 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.